Cas no 39843-61-3 (1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile)
39843-61-3 structure
Product Name:1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile
CAS No:39843-61-3
MF:C13H12N2O2
MW:228.246582984924
CID:924966
PubChem ID:302181
Update Time:2025-04-19
1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile
- 39843-61-3
- NSC184851
- DTXSID20306995
- NSC-184851
-
- Inchi: 1S/C13H12N2O2/c1-16-11-5-6-13(17-2)12(8-11)15-7-3-4-10(15)9-14/h3-8H,1-2H3
- InChI Key: SGNWRSBWQCZLHW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1N1C=CC=C1C#N)OC
Computed Properties
- Exact Mass: 228.08996
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 47.2Ų
Experimental Properties
- PSA: 47.18
1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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